Cas no 762298-12-4 (Tert-butyl 4-(5-amino-3-pyridinyl)-1-piperidinecarboxylate)

• Product Name: Tert-butyl 4-(5-amino-3-pyridinyl)-1-piperidinecarboxylate
• CAS No: 762298-12-4
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 2154800
• Update Time: 2025-10-29

Tert-butyl 4-(5-amino-3-pyridinyl)-1-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-amino-3-pyridinyl)-1-piperidinecarboxylate
• MHWWPVZTGZOSMF-UHFFFAOYSA-N
• tert-butyl 4-(5-aminopyridin-3-yl)piperidine-1-carboxylate
• 5-Amino-3',4',5',6'-tetrahydro-2'H-[3,4']bipyridinyl-1'-carboxylic acid tert-butyl ester
• Tert-butyl 4-(5-amino-3-pyridinyl)-1-piperidinecarboxylate

• Inchi： 1S/C15H23N3O2/c1-15(2,3)20-14(19)18-6-4-11(5-7-18)12-8-13(16)10-17-9-12/h8-11H,4-7,16H2,1-3H3
• InChI Key： MHWWPVZTGZOSMF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=NC=C(C=2)N)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Topological Polar Surface Area: 68.4

Additional information on Tert-butyl 4-(5-amino-3-pyridinyl)-1-piperidinecarboxylate

Comprehensive Overview of Tert-butyl 4-(5-amino-3-pyridinyl)-1-piperidinecarboxylate (CAS No. 762298-12-4)

Tert-butyl 4-(5-amino-3-pyridinyl)-1-piperidinecarboxylate (CAS No. 762298-12-4) is a specialized organic compound widely utilized in pharmaceutical research and development. This compound, featuring a piperidine core and a tert-butyl carboxylate group, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure, combining a 5-amino-3-pyridinyl moiety with a protected amine, makes it invaluable for designing drugs targeting neurological and inflammatory pathways. Researchers frequently explore its applications in kinase inhibitors and GPCR modulators, aligning with current trends in precision medicine.

The growing demand for small-molecule therapeutics has propelled interest in Tert-butyl 4-(5-amino-3-pyridinyl)-1-piperidinecarboxylate. Recent studies highlight its role in optimizing drug bioavailability and blood-brain barrier permeability, addressing key challenges in CNS drug development. With the rise of AI-driven drug discovery, this compound's molecular properties are often analyzed using computational chemistry tools, such as molecular docking and QSAR modeling. These techniques help predict its interactions with biological targets, reducing experimental costs and accelerating R&D timelines.

From a synthetic chemistry perspective, the tert-butyloxycarbonyl (Boc) protecting group in this compound ensures stability during multi-step reactions, a feature highly valued in peptide synthesis and heterocyclic chemistry. Its amino-pyridine segment also facilitates hydrogen bonding and metal coordination, enabling diverse applications in catalysis and material science. Environmental considerations have led to innovations in green chemistry approaches for its production, minimizing waste and energy consumption.

Analytical characterization of CAS No. 762298-12-4 typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm its high purity (>98%), essential for reproducible research outcomes. The compound's logP and pKa values are frequently discussed in forums focused on ADME prediction, reflecting its balanced lipophilicity and solubility—a hot topic in drug formulation circles.

In summary, Tert-butyl 4-(5-amino-3-pyridinyl)-1-piperidinecarboxylate exemplifies the intersection of medicinal chemistry and process optimization. Its versatility continues to inspire solutions for drug resistance and targeted therapy, making it a staple in modern laboratories. As the pharmaceutical industry shifts toward personalized medicine, this compound's relevance is expected to grow, particularly in orphan drug and rare disease research initiatives.